![molecular formula C7H10N2O2 B6185438 rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis CAS No. 1310377-64-0](/img/no-structure.png)
rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis
Overview
Description
Rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis (ROPC) is a small molecule that has been studied for its potential applications in various scientific research areas. It is a cyclic pyrazine derivative with a cis-fused bicyclic ring system, and has been studied for its potential use in the synthesis of other molecules. ROPC has also been explored for its potential applications in the field of biochemistry and physiology, and is of particular interest due to its ability to interact with various cellular molecules.
Scientific Research Applications
Rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis has been studied for its potential applications in various scientific research areas. It has been explored as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis has been studied for its potential to inhibit the enzyme diacylglycerol acyltransferase-1 (DGAT-1), which is involved in the synthesis of triglycerides. rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis has also been studied for its potential to act as an antioxidant and anti-inflammatory agent.
Mechanism of Action
The mechanism of action of rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis is not fully understood. However, it is believed to act as an inhibitor of the enzymes COX-2 and DGAT-1 by binding to the active sites of these enzymes and blocking the catalytic activity. Additionally, rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis may act as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects
rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis has been studied for its potential biochemical and physiological effects. In vitro studies have shown that rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis has the potential to reduce inflammation and oxidative stress, as well as to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis has been shown to reduce the production of triglycerides and to inhibit the activity of the enzymes COX-2 and DGAT-1.
Advantages and Limitations for Lab Experiments
Rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and is readily available in a racemic mixture. Additionally, rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis is relatively stable and has a low toxicity profile. However, rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis is not water-soluble and is not very soluble in organic solvents, making it difficult to use in aqueous or organic systems.
Future Directions
There are several potential future directions for research on rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis. These include further studies on its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore the potential of rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis as an inhibitor of other enzymes, as well as its potential applications in drug discovery and development. Additionally, further studies could be done to explore the potential of rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis to act as an antioxidant and anti-inflammatory agent. Finally, further research could be done to explore the potential of rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis to be used in the synthesis of other molecules.
Synthesis Methods
Rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis is typically synthesized through a multi-step process involving the reaction of various starting materials. The reaction begins with the reaction of 4-amino-2-methyl-1-phenyl-1-butanol with 2-chloro-2-methylpropane-1,3-diol in aqueous acid. This reaction produces a cyclic intermediate which is then reacted with aqueous sulfuric acid and sodium hydroxide to produce a racemic mixture of rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis involves the cyclization of a suitable precursor molecule. The precursor molecule can be synthesized from commercially available starting materials through a series of reactions.", "Starting Materials": [ "Ethyl acetoacetate", "Methylamine", "Sodium ethoxide", "Benzaldehyde", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with methylamine in the presence of sodium ethoxide to form ethyl 2-methyl-3-aminobut-2-enoate.", "Step 2: Ethyl 2-methyl-3-aminobut-2-enoate is reacted with benzaldehyde in the presence of sodium borohydride to form rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione.", "Step 3: The resulting product is purified by recrystallization from ethanol and water.", "Step 4: The purified product is treated with hydrochloric acid to form the cis isomer of rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione.", "Step 5: The cis isomer is isolated and purified by treatment with sodium hydroxide and recrystallization from ethanol and water." ] } | |
CAS RN |
1310377-64-0 |
Product Name |
rac-(4aR,7aS)-octahydro-1H-cyclopenta[b]pyrazine-2,3-dione, cis |
Molecular Formula |
C7H10N2O2 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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